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Compound of Interest

Compound Name: 4-bromo-3-fluoro-1H-pyrazole

CAS No.: 1346555-56-3

Cat. No.: B1380833

Get Quote

4-bromo-3-fluoro-1H-pyrazole is a solid organic compound that presents multiple health

hazards upon exposure.[2] A thorough understanding of its risk profile, as defined by the

Globally Harmonized System (GHS), is the foundation of all safety procedures. The

compound's toxicological properties have not been exhaustively investigated, warranting a

cautious approach where it is treated as having unknown hazards in addition to the classified

ones.[2][3]

The primary risks are associated with acute toxicity upon ingestion, irritation to the skin, eyes,

and respiratory system.[2][4]

Table 1: GHS Hazard Profile for 4-bromo-3-fluoro-1H-pyrazole
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Hazard Class
GHS
Pictogram

Code
Hazard
Statement

Precautionary
Statements
(Selected)

Acute Toxicity,

Oral
H302

Harmful if

swallowed.[2]

P270: Do not

eat, drink or

smoke when

using this

product.

[2]P301+P310:

IF

SWALLOWED:

Immediately call

a POISON

CENTER/doctor.

[4]

Skin Irritation H315
Causes skin

irritation.[2]

P280: Wear

protective

gloves/protective

clothing.

[2]P302+P352:

IF ON SKIN:

Wash with plenty

of water and

soap.[2][4]

Eye Irritation H319 Causes serious

eye irritation.[2]

P280: Wear eye

protection/face

protection.

[2]P305+P351+P

338: IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.
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Continue rinsing.

[2][4]

Specific Target

Organ Toxicity

(Single

Exposure)

H335

May cause

respiratory

irritation.[2]

P261: Avoid

breathing

dust/fume/gas/mi

st/vapours/spray.

[2]P271: Use

only outdoors or

in a well-

ventilated area.

[2]

A Proactive Safety Paradigm: The Hierarchy of
Controls
Effective laboratory safety relies on a multi-layered approach known as the Hierarchy of

Controls. This framework prioritizes the most effective and reliable control measures, with

Personal Protective Equipment (PPE) serving as the final barrier to exposure.
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Hierarchy of Controls for 4-bromo-3-fluoro-1H-pyrazole

Engineering Controls
(Most Effective)

Administrative Controls

Primary Mitigation

Personal Protective Equipment (PPE)
(Least Effective)

Secondary Mitigation
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Spill Occurs

Assess Severity
(Size, Location)

Evacuate Area
Alert Others

Large or
Uncontrolled

Don Appropriate PPE
(If safe to proceed)

Small and
Controllable

Contain Spill
Use inert absorbent

Collect Material
Place in sealed container

Decontaminate Area

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: A workflow for responding to a chemical spill.

Evacuate: Evacuate personnel from the immediate area. [2]2. Ventilate: Ensure the area is

well-ventilated, preferably within a fume hood.
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Contain: For small spills, use personal protective equipment and cover the spill with an inert,

non-combustible absorbent material like sand or vermiculite. [4]4. Collect: Carefully sweep or

scoop the absorbed material into a suitable, sealed container for disposal. [2][5]Avoid

creating dust. [2]5. Clean: Wipe the spill area with a suitable solvent, followed by soap and

water. Collect all cleaning materials for disposal as hazardous waste.

Dispose: Dispose of the waste container and contaminated materials according to

institutional and local regulations. [2]

Waste Disposal
All materials contaminated with 4-bromo-3-fluoro-1H-pyrazole, including empty containers,

absorbent materials, and used PPE, must be treated as hazardous waste. [6]1. Segregation:

Collect waste in a dedicated, clearly labeled, and sealed hazardous waste container. [6]2.

Disposal: Arrange for disposal through a licensed professional waste disposal service. [2]Do

not dispose of down the drain or in general trash. [4][6]

Emergency Response and First Aid
In case of any exposure, immediate action is required. Show the Safety Data Sheet to

attending medical personnel. [2]
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Emergency First Aid Protocol

Exposure Event

Skin Contact

Eye Contact

Inhalation

Ingestion

Remove contaminated clothing.
Wash with plenty of soap and water.

Rinse cautiously with water for at least 15-20 minutes.
Remove contact lenses.

Move person to fresh air.
If not breathing, give artificial respiration.

Rinse mouth.
Immediately call Poison Center/doctor.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure.

If Inhaled: Move the person into fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Consult a physician immediately. [2]* In Case of Skin Contact:

Immediately take off all contaminated clothing. [4]Wash the affected area with plenty of soap

and water. If skin irritation persists, get medical advice. [2][7]* In Case of Eye Contact: Rinse

cautiously and thoroughly with plenty of water for at least 15-20 minutes, holding the eyelids

open. [2][4]Remove contact lenses if present and easy to do so. [4]Seek immediate medical

attention.

If Swallowed: Do NOT induce vomiting. [3]Never give anything by mouth to an unconscious

person. [2]Rinse mouth with water and immediately call a poison center or physician. [2][4]

Chemical Properties and Reactivity
Understanding the compound's physical and chemical properties is essential for its safe

handling and storage.
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Table 3: Physical and Chemical Properties

Property Value Source

CAS Number 1346555-56-3 [2][8]

Molecular Formula C₃H₂BrFN₂ [2][8]

Molecular Weight 164.96 g/mol [2][8]

Appearance Solid N/A

Incompatible Materials Strong oxidizing agents [9][10]

Hazardous Decomposition

Products

Under fire conditions, may

produce carbon oxides (CO,

CO₂), nitrogen oxides (NOx),

and hydrogen bromide gas.

[10][5]

The compound is stable under recommended storage conditions. [9][5]However, contact with

strong oxidizing agents should be avoided to prevent potentially hazardous reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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